Cas no 7423-92-9 (L-o-Tyrosine)

L-o-Tyrosine structure

Product Name:L-o-Tyrosine

CAS No:7423-92-9

MF:C₉H₁₁NO₃

MW:181.188542604446

MDL:MFCD28986155

CID:47423

PubChem ID:6950574

Update Time:2025-07-30

L-o-Tyrosine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid
- L-o-Tyrosine
- (-)-O-TYROSINE
- 2-hydroxy-3-phenyl-L-alanine
- 2-Hydroxy-L-Phenylalanine
- L-2-Hydroxyphenylalanine
- L-Phe(2-OH)-OH
- (2S)-2-amino-2-hydroxy-3-phenylpropanoic acid
- 2-amino-3-(2-hydroxyphenyl)propanoic acid
- L-o-Hydroxyphenylalanine
- L-Phe(2-OH)-OH 2-Hydroxy-L-Phenylalanine
- L-3-(o-hydroxyphenyl)alanine
- L-O-TYR
- SCHEMBL752534
- CHEBI:91037
- (S)-2-Amino-3-(2-hydroxyphenyl)propanoicacid
- L-2-tyrosine
- A865929
- Q27163034
- EN300-1697286
- AKOS006277334
- 7423-92-9
- AM83351
- I10720
- DTXSID50995710
- L-2-Tyr
- L-ortho-tyrosine
- WRFPVMFCRNYQNR-ZETCQYMHSA-N
- MFCD01632033
- L-3-(2-Hydroxyphenyl)alanine
- CS-0317215
- o-Hydroxyphenylalanin
- (2S)-2-amino-3-(2-hydroxyphenyl)propanoic acid
- 709-16-0
- Phenylalanine, 2-hydroxy-
- MDL： MFCD28986155
- Inchi： 1S/C9H11NO3/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7,11H,5,10H2,(H,12,13)/t7-/m0/s1
- InChI Key： WRFPVMFCRNYQNR-ZETCQYMHSA-N
- SMILES： OC1C=CC=CC=1C[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 181.07400
Monoisotopic Mass: 181.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.6A^2
XLogP3: -1.8

Experimental Properties

Density: 1.345
Melting Point: 256°C dec.
Boiling Point: 349.8°Cat760mmHg
Flash Point: 165.3°C
Refractive Index: 1.614
PSA: 83.55000
LogP: 0.66130
Vapor Pressure: Not available

L-o-Tyrosine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

L-o-Tyrosine Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-o-Tyrosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	226416-250mg	S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid	7423-92-9	95%	250mg	￡439.00	2022-02-28
Fluorochem	226416-1g	S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid	7423-92-9	95%	1g	￡1193.00	2022-02-28
Alichem	A019113363-1g	(S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid	7423-92-9	97%	1g	$486.85	2023-09-01
Chemenu	CM303076-1g	(S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid	7423-92-9	97%	1g	$425	2021-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S923563-1g	(S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid	7423-92-9	95%	1g	￥1,355.40	2022-08-31
TRC	T899990-50mg	L-o-Tyrosine	7423-92-9		50mg	$ 161.00	2023-09-05
TRC	T899990-500mg	L-o-Tyrosine	7423-92-9		500mg	$ 1248.00	2023-09-05
Chemenu	CM303076-1g	(S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid	7423-92-9	97%	1g	$425	2022-06-10
abcr	AB483662-250 mg	(S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid, 95% (H-L-Phe(2-OH)-OH); .	7423-92-9	95%	250MG	€371.40	2023-02-02
abcr	AB483662-1 g	(S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid, 95% (H-L-Phe(2-OH)-OH); .	7423-92-9	95%	1g	€1,252.00	2023-02-02

L-o-Tyrosine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:7423-92-9)L-o-Tyrosine

Order Number:A865929

Stock Status:in Stock

Quantity:1g/250mg/100mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:56

Price ($):523.0/370.0/190.0

Email:sales@amadischem.com

Product Official Link

L-o-Tyrosine Related Literature

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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

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Amadis Chemical Company Limited

(CAS:7423-92-9)L-o-Tyrosine

Purity:99%/99%/99%